Cas no 2287332-57-2 ([3-(2-Methoxyethyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride)

• Product Name: [3-(2-Methoxyethyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• CAS No: 2287332-57-2
• MF: C₉H₁₅ClO₃S
• MW: 238.731600999832
• CID: 6056886
• PubChem ID: 137942207
• Update Time: 2025-06-13

[3-(2-Methoxyethyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2287332-57-2
• EN300-6761829
• [3-(2-methoxyethyl)bicyclo[1.1.1]pentan-1-yl]methanesulfonyl chloride
• [3-(2-Methoxyethyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride

• Inchi： 1S/C9H15ClO3S/c1-13-3-2-8-4-9(5-8,6-8)7-14(10,11)12/h2-7H2,1H3
• InChI Key： QLIAEPNUAYDPOW-UHFFFAOYSA-N
• SMILES： ClS(CC12CC(CCOC)(C1)C2)(=O)=O

Computed Properties

• Exact Mass: 238.0430432g/mol
• Monoisotopic Mass: 238.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8Ų

Additional information on [3-(2-Methoxyethyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride

Comprehensive Overview of [3-(2-Methoxyethyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride (CAS No. 2287332-57-2)

In the rapidly evolving field of organic chemistry and pharmaceutical research, [3-(2-Methoxyethyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride (CAS No. 2287332-57-2) has emerged as a compound of significant interest. This sulfonyl chloride derivative is characterized by its unique bicyclo[1.1.1]pentane scaffold, which has garnered attention due to its potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a versatile building block for synthesizing complex molecules, particularly in the development of small-molecule therapeutics and bioconjugation reagents.

The structural uniqueness of [3-(2-Methoxyethyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride lies in its bridged bicyclic framework, which imparts steric and electronic properties distinct from conventional linear or monocyclic compounds. This makes it a valuable candidate for addressing challenges in medicinal chemistry, such as improving metabolic stability and bioavailability. Recent studies highlight its utility in click chemistry and proteolysis-targeting chimera (PROTAC) design, aligning with the growing demand for innovative drug delivery systems.

From a synthetic perspective, the methanesulfonyl chloride moiety in this compound serves as a reactive handle for nucleophilic substitution reactions, enabling efficient derivatization. Its 2-methoxyethyl side chain further enhances solubility, a critical factor in formulation development. These attributes have sparked discussions in academic forums about its potential in covalent inhibitor design, a hot topic in oncology research and enzyme targeting.

Industry trends indicate a surge in searches for "bicyclo[1.1.1]pentane applications" and "sulfonyl chloride reagents," reflecting broader interest in three-dimensional molecular architectures. The compound’s CAS No. 2287332-57-2 is frequently queried in databases like SciFinder and Reaxys, underscoring its relevance in high-throughput screening libraries. Moreover, its compatibility with green chemistry principles—such as reduced solvent usage in reactions—resonates with sustainability-driven research initiatives.

As the scientific community continues to explore bioisosteric replacements for traditional functional groups, [3-(2-Methoxyethyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride stands out as a promising candidate. Its adoption in peptide modification and polymer chemistry further diversifies its applications. Future research may focus on optimizing its synthetic routes to meet the scalability demands of industrial pharmaceutical production, a key concern for stakeholders.

In conclusion, this compound exemplifies the intersection of structural innovation and practical utility, making it a subject of ongoing investigation. Its multifaceted roles—from enabling covalent protein labeling to serving as a precursor for advanced materials—highlight its importance in contemporary chemical sciences. For researchers navigating the complexities of molecular design, it offers a compelling case study in balancing reactivity with functional diversity.